Cas no 40815-55-2 (3-Buten-2-one, 4-methoxy-4-(methylamino)- (9CI))

• Product Name: 3-Buten-2-one, 4-methoxy-4-(methylamino)- (9CI)
• CAS No: 40815-55-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 1020229
• PubChem ID: 71437600
• Update Time: 2025-04-20

3-Buten-2-one, 4-methoxy-4-(methylamino)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-methoxy-4-(methylamino)- (9CI)
• 40815-55-2
• DB-271535
• 3-BUTEN-2-ONE, 4-METHOXY-4-(METHYLAMINO)-

• Inchi： 1S/C6H11NO2/c1-5(8)4-6(7-2)9-3/h4,7H,1-3H3
• InChI Key： USRATXQPYFHQRP-UHFFFAOYSA-N
• SMILES： O(C)C(=CC(C)=O)NC

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų